Cas no 630102-29-3 (1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]-
• CAS No: 630102-29-3
• MF: C₂₉H₄₈O₅
• MW: 476.688429832459
• CID: 1644148
• Update Time: 2024-09-12

1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]-

• Inchi： 1S/C29H48O5/c1-3-5-7-9-11-13-15-17-19-26(20-18-16-14-12-10-8-6-4-2)34-27-22-24(28(30)31)21-25(23-27)29(32)33/h21-23,26H,3-20H2,1-2H3,(H,30,31)(H,32,33)
• InChI Key： PISYAZLRONUHCK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(OC(CCCCCCCCCC)CCCCCCCCCC)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 476.35034

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 613.8±40.0 °C(Predicted)
• PSA: 83.83
• pka: 3.37±0.10(Predicted)